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Compound of Interest

Compound Name:
2-Fluoro-4-bromophenylpropanoic

acid

Cat. No.: B7580558

Get Quote

Nomenclature, Synthesis, and Pharmaceutical
Utility
Part 1: Chemical Identity & Nomenclature Ecosystem
In the context of drug development—specifically for the Flurbiprofen class of NSAIDs—this

compound serves as the halogenated scaffold upon which the biphenyl core is constructed.

While "4-bromo-3-fluoro-alpha-methylphenylacetic acid" is a valid descriptive name, it is

chemically synonymous with 2-(4-bromo-3-fluorophenyl)propanoic acid. The latter is preferred

in IUPAC conventions because the "alpha-methylacetic acid" moiety is structurally identical to

"propanoic acid."
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Naming Convention Name / Identifier Contextual Usage

IUPAC (Preferred)
2-(4-bromo-3-

fluorophenyl)propanoic acid

Standard for regulatory filings

and publications.

Chemical Description
4-bromo-3-fluoro-alpha-

methylphenylacetic acid

Emphasizes the phenylacetic

acid skeleton; common in older

patents.

Alternative IUPAC
2-(4-bromo-3-

fluorophenyl)propionic acid

Widely used in industrial

chemistry (Propionic vs

Propanoic).

Historical/Trivial
4-bromo-3-fluorohydratropic

acid

"Hydratropic acid" is the trivial

name for 2-phenylpropionic

acid.

CAS Registry Number 916610-55-4
Primary identifier for the

racemic acid.

Molecular Formula C₉H₈BrFO₂
Used for mass balance and

elemental analysis.

SMILES
CC(C1=CC(=C(C=C1)Br)F)C(

=O)O

For chemoinformatics and

database searching.

Part 2: Structural Logic & Chirality
The term "alpha-methyl" indicates a substitution at the benzylic carbon (the alpha carbon

relative to the carboxyl group). This substitution creates a chiral center.

Chirality: The compound exists as a pair of enantiomers, (R) and (S).

Pharmaceutical Relevance: Most "profen" drugs (ibuprofen, flurbiprofen) are administered as

racemates, though the (S)-enantiomer is typically the pharmacologically active COX inhibitor.

Structural Diagram: The bromine atom at position 4 and the fluorine atom at position 3 are

positioned to allow for subsequent metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to

form the biphenyl structure of Flurbiprofen.
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Part 3: Synthetic Utility & Protocols
The synthesis of this compound is a classic example of regioselective aromatic substitution

followed by functional group interconversion. The most authoritative route avoids the poor

selectivity of direct bromination by using a Sandmeyer approach starting from a nitro-precursor.

Mechanistic Workflow (DOT Visualization)

2,4-Difluoronitrobenzene
Intermediate:

Diethyl 2-(3-fluoro-4-nitrophenyl)-
2-methylmalonate

SnAr Substitution

Diethyl Methylmalonate
(NaH/DMF)

2-(3-Fluoro-4-nitrophenyl)
propionic acid

Acid Hydrolysis

Hydrolysis & Decarboxylation
(H2SO4/HOAc)

2-(4-Amino-3-fluorophenyl)
propionic acid

Hydrogenation

Reduction
(H2, Pd/C)

TARGET:
2-(4-Bromo-3-fluorophenyl)

propionic acid

Diazotization

Sandmeyer Reaction
(NaNO2, HBr, CuBr)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of the target acid from 2,4-difluoronitrobenzene via the

Sandmeyer route.

Detailed Experimental Protocol (Authoritative Route)
1. Nucleophilic Aromatic Substitution (SnAr):

Reagents: 2,4-difluoronitrobenzene, Diethyl methylmalonate, Sodium hydride (NaH).

Logic: The nitro group is a strong electron-withdrawing group (EWG) that activates the para-

fluorine toward nucleophilic attack. The ortho-fluorine is less reactive due to steric hindrance

and the specific electronic vectors of the transition state.
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Outcome: Formation of the aryl-malonate adduct.

2. Hydrolysis and Decarboxylation:

Reagents: Concentrated HCl or H₂SO₄/Acetic Acid, reflux.

Logic: Acidic hydrolysis converts the diester to a dicarboxylic acid, which is unstable (gem-

diacid) and spontaneously decarboxylates upon heating to form the alpha-methyl acid

(propionic acid backbone).

3. Nitro Reduction:

Reagents: H₂ gas (balloon or Parr shaker), 10% Pd/C catalyst, Methanol/Ethanol.

Logic: Standard catalytic hydrogenation reduces the nitro group (-NO₂) to an aniline amine (-

NH₂).

4. Sandmeyer Reaction (The Critical Halogenation):

Reagents: Sodium Nitrite (NaNO₂), HBr (48%), CuBr (Copper(I) bromide).

Procedure:

Cool the amine solution to 0–5°C in HBr(aq).

Add NaNO₂ dropwise to form the diazonium salt (Ar-N₂⁺). Critical: Keep temperature <5°C

to prevent decomposition to phenol.

Transfer the cold diazonium solution into a heated solution of CuBr/HBr (60°C).

Observation: Evolution of N₂ gas indicates successful substitution of the diazo group by

bromine.

Part 4: Analytical Characterization (Self-Validating)
To verify the identity of the synthesized compound, researchers should look for the following

spectral signatures.
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1H NMR (Proton NMR) - 400 MHz, CDCl₃

Shift (δ) Multiplicity Integration Assignment
Structural
Logic

~1.50 Doublet (d) 3H -CH₃

The alpha-methyl

group, split by

the single

adjacent methine

proton.

~3.70 Quartet (q) 1H -CH-

The benzylic

methine proton,

split by the three

methyl protons.

~7.0 - 7.6 Multiplet 3H Ar-H

Aromatic

protons. The

pattern will be

complex (ABC

system) due to

¹H-¹⁹F coupling.

~11.0 Broad Singlet 1H -COOH

Carboxylic acid

proton

(exchangeable

with D₂O).

19F NMR (Fluorine NMR)
Signal: A single distinct peak (typically around -100 to -120 ppm relative to CFCl₃).

Coupling: If proton-coupled, it will appear as a quartet (coupling to Ar-H) or complex

multiplet.

Part 5: Safety & Handling
Hazards: As an alpha-halo/phenylacetic acid derivative, the compound is likely corrosive and

an irritant to mucous membranes.
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Handling:

Use butyl rubber or nitrile gloves.

Handle exclusively in a fume hood to avoid inhalation of dust.

Storage: Store in a cool, dry place. Acids can be hygroscopic; keep the container tightly

sealed to prevent hydrolysis or "caking."

References
Synthesis of Flurbiprofen via Suzuki Reaction.Moodle Units (University of Trieste). Describes

the preparation of 4-Bromo-3-fluoro-α-methylphenylacetic acid from 2,4-

difluoronitrobenzene.

2-(4-Bromo-3-fluorophenyl)propanoic acid (CAS 916610-55-4).Accela ChemBio.[1]

Commercial entry confirming CAS and nomenclature.[1][2][3]

Flurbiprofen Synthesis Patents.Google Patents / PatSnap. Detailing the Sandmeyer and

coupling routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7580558/docs#technical-guide-4-bromo-3-fluoro-
alpha-methylphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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